Cas no 691905-44-9 ([1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI))

• Product Name: [1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI)
• CAS No: 691905-44-9
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 973234
• PubChem ID: 45095606
• Update Time: 2025-04-19

[1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-3-methanol,2-ethyl-6-methyl-(9CI)
• 691905-44-9
• [1,1-biphenyl]-3-methanol,2-ethyl-6-methyl-
• [1,1-BIPHENYL]-3-METHANOL, 2-ETHYL-6-METHYL-
• DB-322212

• Inchi： 1S/C16H18O/c1-3-15-14(11-17)10-9-12(2)16(15)13-7-5-4-6-8-13/h4-10,17H,3,11H2,1-2H3
• InChI Key： STTSEODYLPCDDT-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C)C(C2C=CC=CC=2)=C1CC

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų